1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)propan-1-one

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: 1-[4-(3-hydroxy-3-methylpiperidin-1-yl)phenyl]propan-1-one
• InChI: InChI=1S/C15H21NO2/c1-3-14(17)12-5-7-13(8-6-12)16-10-4-9-15(2,18)11-16/h5-8,18H,3-4,9-11H2,1-2H3
• InChI Key: YLNCJOVPXFPGCR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)N2CCCC(C2)(C)O

Description

1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)propan-1-one is an organic compound with the molecular formula C15H21NO2 It is a derivative of piperidine, a six-membered ring containing nitrogen, and features a hydroxy group and a methyl group attached to the piperidine ring

Preparation Methods

The synthesis of 1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)propan-1-one typically involves organic synthesis techniques. The process generally starts with the preparation of the piperidine ring, followed by the introduction of the hydroxy and methyl groups. The final step involves the attachment of the phenylpropanone moiety. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)propan-1-one undergoes various types of chemical reactions, including:

Oxidation: This reaction can convert the hydroxy group into a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form different derivatives, often using reducing agents like lithium aluminum hydride.

Substitution: The hydroxy group can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)propan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The hydroxy and methyl groups on the piperidine ring play a crucial role in its binding affinity and activity. The compound may interact with enzymes, receptors, or other proteins, leading to various biochemical effects .

Comparison with Similar Compounds

1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)propan-1-one can be compared with other similar compounds, such as:

1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)ethanone: This compound has a similar structure but with an ethanone group instead of a propanone group.

1-(4-(3-Hydroxy-3-methylpiperidin-1-YL)phenyl)butan-1-one: This compound features a butanone group, making it slightly larger and potentially altering its chemical properties. The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical behavior.